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Compound of Interest

Compound Name: 2,3-Diethylaniline

Cat. No.: B2634724

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and chemical
reactivity of 2,3-diethylaniline. Due to the limited availability of specific experimental data for
this particular isomer, this document leverages established synthetic methodologies and
predictable reactivity patterns based on analogous substituted anilines. All quantitative data for
analogous reactions are summarized in structured tables, and detailed experimental protocols
are provided as representative examples.

Introduction

2,3-Diethylaniline is an aromatic amine characterized by an aniline core substituted with two
ethyl groups at the 2 and 3 positions. As a substituted aniline, it is a valuable intermediate in
organic synthesis, potentially serving as a precursor for pharmaceuticals, agrochemicals, and
dyes. The presence of the ethyl groups at the ortho and meta positions introduces steric
hindrance and electronic effects that influence its reactivity in comparison to unsubstituted
aniline.

Physical and Chemical Properties (Predicted)
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Property Value
Molecular Formula C10H15N
Molecular Weight 149.24 g/mol
Boiling Point Not available
Melting Point Not available
Density Not available

Synthesis of 2,3-Diethylaniline

The most plausible and commonly employed route for the synthesis of substituted anilines is
the reduction of the corresponding nitroaromatic compound. Therefore, a two-step synthesis
starting from the commercially available 1,2-diethylbenzene is proposed.

Step 1: Nitration of 1,2-Diethylbenzene to 2,3-
Diethylnitrobenzene

The first step involves the electrophilic nitration of 1,2-diethylbenzene. The directing effects of
the two ethyl groups (ortho, para-directing) will lead to a mixture of isomers. The desired 2,3-
diethylnitrobenzene is formed by nitration at the position between the two ethyl groups.

Reaction Workflow:
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 To cite this document: BenchChem. [In-depth Technical Guide: Synthesis and Reactions of
2,3-Diethylaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2634724+#literature-review-of-2-3-diethylaniline-
synthesis-and-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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